3-Bromo-5-chlorobenzenesulfonamide
Overview
Description
3-Bromo-5-chlorobenzenesulfonamide is a chemical compound with the CAS Number 1261524-60-0 . It has a molecular weight of 270.53 . It is in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C6H5BrClNO2S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,(H2,9,10,11) .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 270.53 .Scientific Research Applications
Atmospheric Chemistry and Environmental Impact
3-Bromo-5-chlorobenzenesulfonamide, a brominated compound, may be indirectly involved in atmospheric chemistry and the marine boundary layer. Studies highlight the significance of brominated compounds like bromoform in atmospheric chemistry. Bromoform, for example, is the largest single source of atmospheric organic bromine, playing a critical role as a source of reactive halogens to the troposphere and lower stratosphere. The sea-to-air flux, originating from macroalgal and planktonic sources, is the main source for atmospheric bromoform, indicating the importance of bromine-containing compounds in environmental processes. The research underscores the need for integrated marine and atmospheric observations, modeling, and mechanistic studies to better understand the atmospheric impact of such compounds (Quack & Wallace, 2003).
Electrochemical Technology
Progress in electrochemical technology with Lewis acidic haloaluminate room-temperature ionic liquids (RTILs), such as mixtures involving AlCl3 and other halogens, has been reviewed. This includes applications in electroplating and energy storage. The review categorized the electrochemical technology based on these RTILs into different applications and highlighted new findings and insights obtained through the application of state-of-the-art technologies, suggesting the renewed interest and potential applications of halogen-containing compounds in electrochemical solutions (Tsuda, Stafford, & Hussey, 2017).
Water Treatment and Environmental Safety
Electrochemical processes, significantly influenced by the concentration of halogens like chloride and bromide, are extensively studied for the removal of a range of contaminants. The review indicates the necessity for future research to overcome challenges currently limiting the application of electrochemical water treatment systems, suggesting the potential relevance of halogen-containing compounds in enhancing the efficiency and safety of water treatment processes (Radjenovic & Sedlak, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
3-Bromo-5-chlorobenzenesulfonamide is a member of the sulfonamide class of drugs . Sulfonamides are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes play crucial roles in various physiological processes, making them primary targets of sulfonamides .
Mode of Action
The mode of action of this compound, like other sulfonamides, involves the inhibition of bacteria through its competitive inhibition of bacterial DNA synthesis . This is achieved by the compound’s interaction with its targets, leading to changes in the normal functioning of these enzymes .
Biochemical Pathways
The biochemical pathways affected by this compound are those involving its target enzymes. By inhibiting these enzymes, the compound disrupts the normal biochemical pathways, leading to downstream effects such as the prevention of bacterial DNA synthesis .
Pharmacokinetics
Sulfonamides, in general, are known to have good oral bioavailability and are widely distributed in the body .
Result of Action
The molecular and cellular effects of this compound’s action result from its inhibition of target enzymes. This leads to the disruption of normal cellular processes, such as DNA synthesis in bacteria, thereby exerting its antibacterial effects .
properties
IUPAC Name |
3-bromo-5-chlorobenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrClNO2S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGIJYZFOWSNYFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Br)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261524-60-0 | |
Record name | 3-bromo-5-chlorobenzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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